Cas no 659729-85-8 (3-Amino-5-hydroxyquinoxalin-2-(1H)-one)

• Product Name: 3-Amino-5-hydroxyquinoxalin-2-(1H)-one
• CAS No: 659729-85-8
• MF: C₈H₇N₃O₂
• MW: 177.160081148148
• MDL: MFCD11977681
• CID: 68563
• PubChem ID: 16748340
• Update Time: 2025-05-19

3-Amino-5-hydroxyquinoxalin-2-(1H)-one Chemical and Physical Properties

Names and Identifiers

• 3-Amino-5-hydroxyquinoxalin-2-(1H)-one
• 2(1H)-Quinoxalinone, 3-amino-5-hydroxy
• 3-amino-5-hydroxy-1H-quinoxalin-2-one
• 3-AMINO-5-HYDROXY-2(1H)-QUINOXALINONE
• 3-Amino-5-hydroxyquinoxalin-2(1H)-one
• J-505328
• FT-0646446
• AKOS015910032
• 659729-85-8
• DTXSID10587796
• 3-amino-5-hydroxy-1,2-dihydroquinoxalin-2-one
• 2(1H)-Quinoxalinone,3-amino-5-hydroxy-
• SCHEMBL1042351
• XAHSYCVRKXYTQU-UHFFFAOYSA-N
• 2(1H)-Quinoxalinone,3-Amino-5-hydroxy
• A8919
• A835294
• F14454
• AMY16135

• MDL： MFCD11977681
• Inchi： 1S/C8H7N3O2/c9-7-8(13)10-4-2-1-3-5(12)6(4)11-7/h1-3,12H,(H2,9,11)(H,10,13)
• InChI Key： XAHSYCVRKXYTQU-UHFFFAOYSA-N
• SMILES： OC1=CC=CC2=C1N=C(C(N2)=O)N

Computed Properties

• Exact Mass: 177.05400
• Monoisotopic Mass: 177.053826475g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 264
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 87.7Ų

Experimental Properties

• Density: 1.686
• Refractive Index: 1.779
• PSA: 92.00000
• LogP: 0.79210

Additional information on 3-Amino-5-hydroxyquinoxalin-2-(1H)-one

Introduction to 3-Amino-5-hydroxyquinoxalin-2-(1H)-one (CAS No: 659729-85-8)

3-Amino-5-hydroxyquinoxalin-2-(1H)-one is a heterocyclic organic compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research due to its unique structural properties and potential biological activities. This compound, identified by the CAS number 659729-85-8, belongs to the quinoxaline family, a class of molecules known for their diverse pharmacological applications. The presence of both amino and hydroxyl functional groups in its structure suggests a high degree of reactivity, making it a valuable scaffold for further chemical modifications and drug development.

The quinoxaline core is a fused bicyclic system consisting of a benzene ring and a pyrazine ring, which imparts specific electronic and steric properties to the molecule. These properties are critical in determining its interactions with biological targets, such as enzymes and receptors. The 3-amino-5-hydroxyquinoxalin-2-(1H)-one derivative, in particular, has been studied for its potential role in inhibiting various enzymes and pathways associated with diseases like cancer, inflammation, and neurodegeneration.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding affinities and mechanisms of action of this compound more accurately. Studies have shown that the amino group at the 3-position can form hydrogen bonds with polar residues in protein active sites, while the hydroxyl group at the 5-position can engage in hydrophobic interactions or participate in redox reactions. These interactions are crucial for designing molecules with enhanced specificity and potency.

In the realm of drug discovery, 3-amino-5-hydroxyquinoxalin-2-(1H)-one has been explored as a lead compound for developing novel therapeutic agents. Its structural flexibility allows for modifications at multiple positions, enabling the synthesis of derivatives with tailored biological activities. For instance, replacing the hydroxyl group with other functional groups can alter the compound's solubility, metabolic stability, and pharmacokinetic profile.

One of the most promising areas of research involving 3-amino-5-hydroxyquinoxalin-2-(1H)-one is its potential application in oncology. Preclinical studies have indicated that this compound can inhibit kinases and other enzymes involved in tumor growth and progression. The amino group serves as a handle for covalent bonding to target proteins, while the hydroxyl group can modulate enzyme activity through allosteric regulation. These findings have prompted further investigation into its efficacy and safety in animal models.

The synthesis of 3-amino-5-hydroxyquinoxalin-2-(1H)-one involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include condensation reactions between appropriate precursors followed by functional group transformations. Advances in green chemistry have also led to the development of more sustainable methods for producing this compound, reducing waste and minimizing environmental impact.

Another significant aspect of studying 3-amino-5-hydroxyquinoxalin-2-(1H)-one is its role as a building block for more complex molecules. By incorporating this scaffold into larger structures, researchers can exploit its known biological properties while introducing new functionalities to enhance therapeutic effects. This approach has been successful in generating novel compounds with improved pharmacological profiles.

The pharmacokinetic behavior of 3-amino-5-hydroxyquinoxalin-2-(1H)-one is another critical factor that influences its potential as a drug candidate. Absorption, distribution, metabolism, and excretion (ADME) studies have provided insights into how the molecule behaves within the body. The presence of both polar and non-polar regions allows it to traverse biological membranes effectively, but its metabolism must be carefully managed to avoid toxic side effects.

In conclusion, 3-amino-5-hydroxyquinoxalin-2-(1H)-one (CAS No: 659729-85-8) is a versatile compound with significant promise in medicinal chemistry. Its unique structural features and potential biological activities make it an attractive candidate for further research and development. As our understanding of molecular interactions continues to grow, compounds like this one will play an increasingly important role in addressing some of the most challenging diseases faced by humanity.